Cas no 2221812-42-4 (2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane
• CAS No: 2221812-42-4
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD31619412
• CID: 5073696
• Update Time: 2026-03-01

2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane

• MDL： MFCD31619412
• Inchi： 1S/C12H15BrO2/c1-8(2)9-3-4-10(11(13)7-9)12-14-5-6-15-12/h3-4,7-8,12H,5-6H2,1-2H3
• InChI Key： UKIZBIKMQGUEDH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1OCCO1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5

Additional information on 2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane

Professional Introduction to Compound with CAS No. 2221812-42-4 and Product Name: 2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane

The compound with CAS No. 2221812-42-4 and the product name 2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule, featuring a 1,3-dioxolane ring fused with a bromo-substituted phenyl ring and a propan-2-yl side chain, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of dioxolane derivatives has been extensively studied for their pharmacological properties. The 1,3-dioxolane moiety is known for its stability and reactivity, which allows for easy functionalization at multiple sites. This structural feature has been exploited in the design of novel compounds targeting various disease pathways. Specifically, the presence of a bromo-substituted phenyl ring enhances the lipophilicity of the molecule, facilitating better cell membrane penetration and improving bioavailability. The propan-2-yl side chain further contributes to the overall physicochemical properties, influencing solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential in drug discovery. The bromo-substituted phenyl ring serves as an excellent handle for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl groups, enabling the creation of libraries of compounds with tailored biological activities. The 1,3-dioxolane core has also been shown to be a promising scaffold for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Recent studies have demonstrated that dioxolane derivatives can effectively modulate the activity of kinases by binding to their active sites and inhibiting downstream signaling pathways.

The synthesis of 2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane involves multi-step organic transformations that highlight the compound's synthetic accessibility. The key steps include bromination of a phenyl precursor, followed by nucleophilic substitution to introduce the dioxolane ring. The addition of the propan-2-yl side chain is typically achieved through alkylation reactions, ensuring regioselectivity and high yield. These synthetic strategies underscore the compound's feasibility for large-scale production and further structural optimization.

From a biological perspective, this compound has shown promise in preclinical studies as a potential therapeutic agent. The combination of the bromo-substituted phenyl ring and the 1,3-dioxolane moiety creates a unique pharmacophore that interacts with biological targets in distinct ways. Preliminary data suggest that this molecule exhibits inhibitory activity against certain enzymes involved in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders. Further investigations are ongoing to elucidate its mechanism of action and optimize its pharmacokinetic profile.

The development of novel drug candidates often relies on computational methods to predict their biological activity and optimize their structure. In silico studies have been employed to model the interactions between 2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane and its target proteins. These simulations have provided valuable insights into how the compound binds to its receptors and how modifications can enhance its potency. By leveraging computational chemistry tools, researchers can accelerate the drug discovery process and reduce experimental costs.

The versatility of this compound also extends to its potential applications in materials science. The unique structural features of dioxolane derivatives make them suitable candidates for polymer modification and functional materials. For instance, incorporating these molecules into polymer backbones can enhance thermal stability and mechanical strength. Additionally, their ability to undergo controlled reactions allows for the creation of stimuli-responsive materials that can change properties in response to external stimuli such as pH or temperature.

As research in pharmaceutical chemistry continues to evolve, compounds like 2-(2-Bromo-4-propan-2-ylphenyl)-1,3-dioxolane will play an increasingly important role in addressing unmet medical needs. The combination of innovative synthetic methodologies and advanced computational techniques is paving the way for more efficient drug discovery pipelines. By focusing on molecules with well-defined structures and predictable biological activities, researchers can accelerate the translation of laboratory findings into clinical applications.

In conclusion, CAS No. 2221812-42-4 represents a significant contribution to the field of medicinal chemistry through its unique structural features and potential therapeutic applications. The presence of a bromo-substituted phenyl ring, a propan-2-yl side chain, and a central 1,3-dioxolane core makes this compound a versatile scaffold for further chemical modifications and biological evaluations. With ongoing research exploring its pharmacological properties and synthetic accessibility, it is poised to become an important tool in future drug development efforts.